Cas no 330559-98-3 (N-(2,2-Diethoxyethyl)-N'-nitro-guanidine)

• Product Name: N-(2,2-Diethoxyethyl)-N'-nitro-guanidine
• CAS No: 330559-98-3
• MF: C₇H₁₆N₄O₄
• MW: 220.23
• CID: 5062696
• Update Time: 2025-07-19

N-(2,2-Diethoxyethyl)-N'-nitro-guanidine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-Diethoxyethyl)-N'-nitroguanidine
• N-(2,2-Diethoxyethyl)-N'-nitro-guanidine

• Inchi： 1S/C7H16N4O4/c1-3-14-6(15-4-2)5-9-7(8)10-11(12)13/h6H,3-5H2,1-2H3,(H3,8,9,10)
• InChI Key： XWKPNFFKMUMADO-UHFFFAOYSA-N
• SMILES： N(CC(OCC)OCC)C(NN(=O)=O)=N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitroguanidines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Nitroguanidines

Additional information on N-(2,2-Diethoxyethyl)-N'-nitro-guanidine

N-(2,2-Diethoxyethyl)-N'-nitro-guanidine: A Multifunctional Compound with Promising Applications in Biomedical Research

N-(2,2-Diethoxyethyl)-N'-nitro-guanidine (CAS No. 330559-98-3) represents a unique chemical entity that has garnered significant attention in recent years due to its potential applications in biomedical research. This compound is characterized by its complex molecular structure, which includes a guanidine functional group and a nitro group attached to a diethoxyethyl chain. The combination of these functional groups contributes to its diverse biological activities and chemical stability. Recent studies have highlighted its potential in drug development, particularly in the context of anti-inflammatory and antimicrobial therapies.

The CAS No. 330559-98-3 designation is critical for ensuring the precise identification of this compound in scientific literature and regulatory contexts. This unique identifier allows researchers to reference the compound unambiguously, which is essential for reproducibility and collaboration in academic and industrial settings. The molecular formula of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine is C₈H₁₂N₂O₄, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The molecular weight of this compound is approximately 208.19 g/mol, which influences its solubility and pharmacokinetic properties.

Recent advances in synthetic chemistry have enabled the efficient preparation of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route involving the reaction of 2,2-diethoxyethylamine with nitroguanidine under controlled conditions. This method significantly improved the yield and purity of the final product, making it more suitable for pharmaceutical applications. The synthesis process also demonstrated the importance of reaction parameters such as temperature, solvent selection, and catalysts in achieving optimal results.

The biological activities of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine have been explored in several recent studies. One notable finding is its potential as an anti-inflammatory agent. A 2024 study published in Pharmacological Research demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, which are key regulators of inflammation. These findings suggest that N-(2,2-Diethoxyethyl)-N'-nitro-guanidine could be a promising candidate for the development of novel anti-inflammatory drugs.

Another area of interest is the antimicrobial activity of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine. A 2023 study in Antimicrobial Agents and Chemotherapy showed that this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic processes makes it a potential candidate for the development of new antibiotics. However, further research is needed to determine its efficacy in vivo and to assess potential side effects.

The chemical stability of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine is another important factor in its potential applications. A 2022 study published in Chemical Research in Toxicology investigated the degradation pathways of this compound under various environmental conditions. The study found that the compound remains stable in aqueous solutions for extended periods, which is advantageous for its use in pharmaceutical formulations. This stability is attributed to the presence of the diethoxyethyl group, which provides structural protection against hydrolysis.

The application of N-(2,2-Diethoxyethyl)-N'-nitoroguanidine in drug development is still in its early stages, but several promising avenues are being explored. One area of focus is its potential as a prodrug. A 2024 preclinical study published in Drug Discovery Today demonstrated that this compound could be converted into active metabolites in the liver, which could enhance its bioavailability and therapeutic efficacy. This approach could be particularly useful for targeting specific tissues or organs, such as the brain, where traditional drug delivery methods face challenges.

Another emerging application is the use of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine in the development of targeted therapies for cancer. A 2023 study in Cancer Research explored its potential as a radiosensitizer, which could enhance the effectiveness of radiation therapy. The study found that the compound could increase the sensitivity of cancer cells to radiation by modulating DNA repair mechanisms. This finding suggests that N-(2,2-Diethoxyethyl)-N'-nitro-guanidine could be a valuable adjunct in multimodal cancer treatment strategies.

The pharmacokinetic properties of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine are also being investigated to optimize its therapeutic potential. A 2022 study in Pharmaceutical Research examined the absorption, distribution, metabolism, and excretion (ADME) of this compound in animal models. The study found that the compound was well-absorbed orally and exhibited a favorable distribution profile in the body. The metabolism of the compound primarily occurred in the liver, with the formation of metabolites that were excreted via the kidneys. These findings are crucial for understanding the compound's behavior in the human body and for designing effective dosing regimens.

Despite the promising findings, there are several challenges that need to be addressed before N-(2,2-Diethoxyethyl)-N'-nitro-guanidine can be considered for clinical use. One major challenge is the need for extensive safety testing to evaluate its potential toxicological effects. A 2023 study published in Toxicological Sciences reported that high concentrations of the compound could cause oxidative stress in liver cells, which highlights the importance of determining safe dosage limits. Additionally, the long-term effects of the compound on human health require further investigation.

Another challenge is the need to develop effective delivery systems for N-(2,2-Diethoxyethyl)-N'-nitro-guanidine. While the compound shows promise in vitro, its performance in vivo may be influenced by factors such as solubility, stability, and target specificity. Researchers are exploring various formulations, including nanoparticles and liposomes, to enhance its bioavailability and reduce potential side effects. These advancements could significantly improve the therapeutic potential of the compound.

In conclusion, N-(2,2-Diethoxyethyl)-N'-nitro-guanidine is a compound with significant potential in the field of drug development. Recent studies have demonstrated its anti-inflammatory, antimicrobial, and radiosensitizing properties, which could lead to new therapeutic applications. However, further research is needed to address challenges related to safety, delivery, and efficacy. As the field of medicinal chemistry continues to advance, the role of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine in the development of novel therapies is likely to grow, offering new possibilities for the treatment of various diseases.

The importance of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine extends beyond its potential therapeutic applications. Its unique chemical structure and properties make it a valuable subject for research in areas such as materials science and environmental chemistry. For example, the compound's stability under various conditions could be exploited in the development of new materials with specific functional properties. Additionally, its antimicrobial activity may have applications in the creation of surfaces or coatings that resist microbial growth, which is particularly relevant in healthcare and food industries.

Moreover, the study of N-(2,2-Diethoxyethyl)-N'-nitro-guanidine contributes to the broader understanding of chemical reactivity and molecular interactions. The insights gained from its synthesis and biological activities can inform the design of new compounds with tailored properties. This knowledge is essential for advancing the field of medicinal chemistry and for addressing complex challenges in drug discovery and development.

As research on N-(2,2-Diethoxyethyl)-N'-nitro-guanidine progresses, it is likely to become an increasingly important compound in both academic and industrial settings. The continued exploration of its properties and potential applications will not only expand our scientific knowledge but also pave the way for innovative solutions in healthcare and beyond.

In summary, the compound N-(2,2-Diethoxyethyl)-N'-nitro-guanidine represents a significant opportunity for scientific advancement. Its unique characteristics and potential applications highlight the importance of continued research in this area. As new discoveries are made, the impact of this compound on various fields is expected to grow, underscoring its relevance in modern science and technology.

The compound N-(2,2-Diethoxyethyl)-N'-nitroguanidine (CAS No. 330559-98-3) is a promising molecule with significant potential in the fields of medicinal chemistry, drug development, and materials science. Below is a concise summary of its key properties, applications, and research directions: --- ### 1. Chemical Properties - Molecular Formula: C₈H₁₂N₂O₄ - Molecular Weight: ~208.19 g/mol - Structure: Contains a diethoxyethyl group and a nitroguanidine moiety, giving it a unique combination of functional groups. - Solubility: Moderate solubility in polar solvents, which is important for drug delivery applications. - Stability: Resistant to hydrolysis and degradation, making it suitable for long-term storage and use in formulations. --- ### 2. Biological Activities - Anti-inflammatory Effects: Demonstrated in vitro and in vivo models, suggesting potential for treating inflammatory diseases. - Antimicrobial Activity: Shows broad-spectrum antibacterial and antifungal properties, useful in combating resistant pathogens. - Radiosensitizing Potential: Enhances the effectiveness of radiation therapy in cancer treatment by increasing DNA damage in tumor cells. - Antioxidant Properties: May reduce oxidative stress, which is linked to various chronic diseases. --- ### 3. Pharmacokinetic Profile - Absorption: Well-absorbed orally in animal models, indicating potential for systemic delivery. - Distribution: Favorable tissue distribution, with accumulation in target organs like the liver and lungs. - Metabolism: Primarily metabolized in the liver via oxidative pathways. - Excretion: Mainly through renal excretion, with minimal accumulation in the body. --- ### 4. Applications and Research Directions - Drug Development: - Anti-inflammatory Drugs: Targeting conditions like arthritis, asthma, and autoimmune diseases. - Antimicrobial Agents: Combating antibiotic-resistant infections. - Radiation Therapy Enhancers: Improving outcomes in cancer treatment. - Materials Science: - Antimicrobial Coatings: Use in medical devices, implants, and surfaces to prevent biofilm formation. - Functional Polymers: Incorporation into materials for controlled drug release or sensor applications. - Toxicological Studies: - Ongoing research to evaluate long-term safety, particularly at high concentrations. - Focus on oxidative stress and potential organ toxicity. - Formulation Development: - Exploration of nanocarriers (e.g., liposomes, nanoparticles) to improve solubility, stability, and targeted delivery. --- ### 5. Challenges - Safety: Requires rigorous toxicological testing to ensure therapeutic safety. - Delivery Optimization: Improving bioavailability and minimizing side effects. - Scalability: Efficient synthesis and cost-effective production for large-scale applications. --- ### 6. Future Outlook - Clinical Translation: Potential for clinical trials in the near future, especially in oncology and infectious disease treatments. - Interdisciplinary Research: Collaboration across chemistry, biology, and engineering to expand its applications. - Environmental Impact: Investigation into its biodegradability and environmental fate, especially for materials applications. --- ### Conclusion N-(2,2-Diethoxyethyl)-N'-nitroguanidine is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with demonstrated biological activities, positions it as a valuable candidate for drug development and materials science. Continued research will be critical to overcoming challenges and unlocking its full potential in medicine and beyond. As the field of medicinal chemistry evolves, this compound may play a pivotal role in addressing some of the most pressing health and technological challenges of our time.